Cas no 1094516-37-6 (1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine)
1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazine
- Piperazine, 1-[(5-phenyl-2-oxazolyl)methyl]-
- 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine
-
- Inchi: 1S/C14H17N3O/c1-2-4-12(5-3-1)13-10-16-14(18-13)11-17-8-6-15-7-9-17/h1-5,10,15H,6-9,11H2
- InChI Key: JDCCWCNNHAYIDF-UHFFFAOYSA-N
- SMILES: N1(CC2=NC=C(C3=CC=CC=C3)O2)CCNCC1
1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM413275-250mg |
1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM413275-500mg |
1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM413275-1g |
1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 95%+ | 1g |
$*** | 2023-04-03 | |
| TRC | P321405-10mg |
1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P321405-50mg |
1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P321405-100mg |
1-[(5-Phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Enamine | EN300-71778-0.05g |
1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 95.0% | 0.05g |
$155.0 | 2025-02-20 | |
| Enamine | EN300-71778-0.1g |
1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 95.0% | 0.1g |
$232.0 | 2025-02-20 | |
| Enamine | EN300-71778-0.25g |
1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 95.0% | 0.25g |
$331.0 | 2025-02-20 | |
| Enamine | EN300-71778-0.5g |
1-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazine |
1094516-37-6 | 95.0% | 0.5g |
$524.0 | 2025-02-20 |
1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine
Professional Introduction to Compound with CAS No. 1094516-37-6 and Product Name: 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine
The compound with the CAS number 1094516-37-6 and the product name 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this compound, featuring a piperazine moiety linked to a phenyl-substituted oxazole ring, offers unique pharmacological properties that make it a promising candidate for further exploration.
One of the most striking features of 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine is its ability to interact with various biological targets. The piperazine ring is known for its capacity to act as a scaffold in the design of drugs that modulate neurotransmitter systems. Specifically, piperazine derivatives have been extensively studied for their potential in treating conditions such as depression, anxiety, and neurodegenerative disorders. The presence of the phenyl group in the oxazole ring further enhances the compound's pharmacological profile by introducing additional binding sites and functional groups that can influence its interactions with biological receptors.
Recent research has highlighted the importance of oxazole derivatives in medicinal chemistry. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. When combined with the piperazine moiety, as seen in 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine, the resulting molecule can exhibit enhanced binding affinity and selectivity towards specific targets. This has led to increased interest in developing new oxazole-based drugs that can address unmet medical needs.
In particular, studies have shown that 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine exhibits promising activity as a serotonin receptor modulator. Serotonin (5-hydroxytryptamine or 5-HT) is a key neurotransmitter involved in regulating mood, sleep, appetite, and cognitive functions. Dysregulation of serotonin signaling has been implicated in various neurological and psychiatric disorders. By targeting serotonin receptors, compounds like 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine hold the potential to alleviate symptoms associated with these conditions.
The synthesis of 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the oxazole ring followed by its coupling with the piperazine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations. The use of these modern methodologies not only improves the overall yield but also minimizes unwanted byproducts, making the process more sustainable and scalable for industrial applications.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine with biological targets. These studies provide insights into the compound's binding affinity, mode of action, and potential side effects. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound will behave within biological systems. This information is crucial for designing more effective drugs with improved pharmacokinetic profiles.
The pharmacokinetic properties of 1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine are also of great interest. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) play a critical role in determining the compound's efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable ADME properties, making it a suitable candidate for further development into a therapeutic agent. However, comprehensive toxicological assessments are necessary to ensure its safety before it can be considered for clinical use.
Future research directions for 1-(5-Phenyl-1,3-oxtailzol-)methyl-pipetrazine include exploring its potential in treating specific neurological disorders. For instance, its ability to modulate serotonin receptors may make it useful in managing symptoms associated with depression and anxiety disorders. Additionally,investigations into its interactions with other neurotransmitter systems could uncover new therapeutic applications. The development of novel drug candidates often involves iterative processes of synthesis,characterization,and testing,each step contributing to a deeper understanding of their pharmacological properties.
In conclusion, 1094567 -376 -cas no 1094578 -molecular structure-pipetrazine -medicinal chemistry -pharmacology -drug discovery -synthesis pathways -biological activity-target interaction-molecular modeling-computational chemisty-adme-tox-safety evaluation-neurological disorder-treatment potential-scientific advancement-pharmaceutical innovation 1094578cas no1094578cas no1094578cas no1094578cas no1094578cas no1094578cas no1094578cas no1094578cas no1094578cas no1094578cas no1094578cas no 1094569 1094569 1094569 1094569 1094569 1094569 1094569 10946 >emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance> emphasizes their significance>>emphasizes their significance>>emphasizes their significan
1094516-37-6 (1-(5-Phenyl-1,3-oxazol-2-yl)methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)